Sybraloy
Description
Sybraloy is a dental amalgam alloy primarily composed of silver (Ag), tin (Sn), copper (Cu), and mercury (Hg). It is classified as a high-copper amalgam, distinguished by its phase composition and mechanical properties. This compound’s microstructure avoids the formation of the γ2 (Sn-Hg) phase, which is associated with reduced corrosion resistance in traditional amalgams . This phase stability contributes to its clinical durability and resistance to tarnish. This compound is widely used in restorative dentistry due to its antibacterial properties, particularly against Streptococcus mutans, a key contributor to dental caries .
Properties
CAS No. |
66199-08-4 |
|---|---|
Molecular Formula |
Ag4Cu3Sn3 |
Molecular Weight |
978.2 g/mol |
InChI |
InChI=1S/4Ag.3Cu.3Sn |
InChI Key |
KSUSASQMNVMCES-UHFFFAOYSA-N |
SMILES |
[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn] |
Canonical SMILES |
[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn] |
Synonyms |
Sybraloy |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Antibacterial Activity of Dental Amalgams
| Amalgam | S. mutans Inhibition | Salivary Bacteria Inhibition | Growth Inhibition Efficacy |
|---|---|---|---|
| This compound | Moderate | Low | Weak |
| Dispersalloy | Strong | Strong | High |
| Revalloy | Strong | Strong | High |
| Neo-Silbrin | Moderate | High | Moderate |
Elemental Release Profiles
This compound releases higher levels of copper (Cu) compared to most amalgams, alongside trace amounts of mercury (Hg). In contrast, Dispersalloy and Revalloy release significant Hg, while Indiloy releases silver (Ag) .
Table 2: Elemental Release from Amalgams
| Amalgam | Hg Release | Ag Release | Cu Release |
|---|---|---|---|
| This compound | Low | Negligible | High |
| Dispersalloy | High | Low | Low |
| Revalloy | High | Negligible | Low |
| Neo-Silbrin | Moderate | Negligible | High |
Phase Composition and Microstructure
This compound’s microstructure comprises γ1 (Ag-Hg) and Cu6Sn5 phases, avoiding the γ2 phase. This contrasts with low-copper amalgams (e.g., traditional formulations), where γ2 phases are prevalent and linked to corrosion . Dispersalloy similarly lacks γ2 phases but incorporates a dispersed phase of Ag-Cu particles, enhancing its mechanical strength .
Table 3: Phase Composition of Amalgams
| Amalgam | γ1 Phase (Ag-Hg) | γ2 Phase (Sn-Hg) | Cu6Sn5 Phase | Key Microstructural Feature |
|---|---|---|---|---|
| This compound | Present | Absent | Present | High Cu content |
| Dispersalloy | Present | Absent | Present | Ag-Cu dispersion |
| Tytin | Present | Absent | Present | Ag-Sn-Cu eutectic |
| Traditional (Low-Cu) | Present | Present | Absent | Prone to corrosion |
Clinical Performance
This compound’s high copper content and absence of γ2 phases correlate with superior marginal integrity and resistance to creep compared to low-copper amalgams. However, Dispersalloy’s Ag-Cu dispersion provides higher compressive strength, making it preferable for high-stress restorations .
Research Findings and Implications
- Phase Stability : The absence of γ2 phases in this compound and Dispersalloy explains their improved clinical longevity compared to γ2-containing amalgams .
- Elemental Toxicity : While this compound’s low Hg release reduces toxicity risks, its high Cu release warrants further study on long-term biocompatibility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
